Cas no 55745-84-1 (2-(1-piperazinyl)-4(1h)-pyrimidinone)

• Product Name: 2-(1-piperazinyl)-4(1h)-pyrimidinone
• CAS No: 55745-84-1
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 1595487
• PubChem ID: 1404239
• Update Time: 2025-04-21

2-(1-piperazinyl)-4(1h)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperazinyl)-4(1H)-pyrimidinone
• 2-(piperazin-1-yl)pyriMidin-4(3H)-one
• SCHEMBL1129663
• 2-(1-piperazinyl)-4(3H)-pyrimidinone
• DTXSID801290210
• 2-(1-Piperazinyl)-4(3H)-pyrimidinone, AldrichCPR
• AKOS015899055
• SCHEMBL11113633
• 2-piperazin-1-yl-1H-pyrimidin-6-one
• 55745-84-1
• AKOS012667633
• 2-(1-piperazinyl)-4(1h)-pyrimidinone

• Inchi： 1S/C8H12N4O/c13-7-1-2-10-8(11-7)12-5-3-9-4-6-12/h1-2,9H,3-6H2,(H,10,11,13)
• InChI Key： IJVBGXJBSYJQQE-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N1)N1CCNCC1

Computed Properties

• Exact Mass: 180.10126
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73